Cas no 1102855-77-5 (1-(propane-1-sulfonyl)piperidine-2-carboxylic acid)

• Product Name: 1-(propane-1-sulfonyl)piperidine-2-carboxylic acid
• CAS No: 1102855-77-5
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• CID: 4571971
• Update Time: 2025-07-23

1-(propane-1-sulfonyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(propane-1-sulfonyl)piperidine-2-carboxylic acid
• 2-Piperidinecarboxylic acid, 1-(propylsulfonyl)-

• Inchi： 1S/C9H17NO4S/c1-2-7-15(13,14)10-6-4-3-5-8(10)9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： KGQPYKYLOWJUIN-UHFFFAOYSA-N
• SMILES： N1(S(CCC)(=O)=O)CCCCC1C(O)=O

1-(propane-1-sulfonyl)piperidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(propane-1-sulfonyl)piperidine-2-carboxylic acid

Comprehensive Overview of 1-(propane-1-sulfonyl)piperidine-2-carboxylic acid (CAS No. 1102855-77-5): Properties, Applications, and Innovations

1-(propane-1-sulfonyl)piperidine-2-carboxylic acid (CAS No. 1102855-77-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This sulfonamide derivative combines a piperidine ring with a propane sulfonyl group, offering a promising scaffold for drug discovery and material science. Its molecular formula, C₉H₁₇NO₄S, reflects a balance of hydrophilicity and lipophilicity, making it valuable for optimizing pharmacokinetic properties in bioactive molecules.

In recent years, the demand for sulfonamide-based compounds like 1-(propane-1-sulfonyl)piperidine-2-carboxylic acid has surged, driven by their role in designing protease inhibitors and enzyme modulators. Researchers frequently search for "sulfonyl piperidine derivatives in drug design" or "CAS 1102855-77-5 applications," highlighting its relevance in targeting diseases such as cancer and metabolic disorders. The compound's carboxylic acid moiety further enables conjugation with other pharmacophores, a feature often explored in "peptide mimetics" and "small molecule therapeutics."

The synthesis of 1-(propane-1-sulfonyl)piperidine-2-carboxylic acid typically involves multi-step organic reactions, including sulfonylation of piperidine-2-carboxylic acid precursors. Advanced techniques like microwave-assisted synthesis and flow chemistry are now being investigated to improve yields, as queried in "green synthesis of sulfonamide derivatives." Its crystalline form and solubility profile (often tested in DMSO or aqueous buffers) are critical for formulation studies, aligning with trends in "preclinical solubility enhancement strategies."

From an industrial perspective, this compound is cataloged by suppliers under keywords such as "high-purity sulfonyl piperidine building blocks" and "CAS 1102855-77-5 suppliers." Its stability under physiological pH conditions makes it a candidate for "prodrug development," a hot topic in personalized medicine. Additionally, computational studies leveraging AI-driven molecular docking frequently incorporate this scaffold to predict binding affinities, addressing search trends like "computational chemistry for sulfonamide optimization."

Environmental and regulatory considerations are also pivotal. While 1-(propane-1-sulfonyl)piperidine-2-carboxylic acid is not classified as hazardous, its lifecycle assessment aligns with the "green chemistry principles" movement. Researchers emphasize solvent recovery and atom economy in its production, responding to queries such as "sustainable synthesis of heterocyclic sulfonamides." Analytical methods like HPLC and LC-MS ensure quality control, a focus area in "impurity profiling of pharmaceutical intermediates."

In summary, 1-(propane-1-sulfonyl)piperidine-2-carboxylic acid (CAS No. 1102855-77-5) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span drug discovery, material science, and sustainable synthesis, addressing both academic and industrial search intent. As interest grows in "tailored sulfonamide architectures" and "fragment-based drug discovery," this compound remains a cornerstone for future breakthroughs.